Dihydrolanosterol-d7

• Molecular Formula: C30H52O
• Molecular Weight: 435.8 g/mol
• InChI: InChI=1S/C30H52O/c1-20(2)10-9-11-21(3)22-14-18-30(8)24-12-13-25-27(4,5)26(31)16-17-28(25,6)23(24)15-19-29(22,30)7/h20-22,25-26,31H,9-19H2,1-8H3/t21-,22-,25+,26+,28-,29-,30+/m1/s1/i1D3,2D3,20D
• InChIKey: MBZYKEVPFYHDOH-ZQPIKXLLSA-N

Dihydrolanosterol-d7 Internal Standard for Sterol Analysis

Dihydrolanosterol-d7 is a seven-deuterium-labeled analogue of dihydrolanosterol (24,25-dihydrolanosterol) , a key intermediate in the Kandutsch-Russell cholesterol biosynthesis pathway [1]. This stable isotope-labeled compound is specifically designed for use as an internal standard in mass spectrometry-based analytical workflows . It is supplied as a white powder with a certified purity of >98% and is primarily intended for research and analytical applications in lipidomics and sterolomics .

Workflow

Stable isotope dilution GC-MS or LC-MS

Research Context

Cholesterol biosynthesis (Kandutsch-Russell pathway)

Selection Context

Deuterated internal standard for sterol quantitation

• [1] Nes, W. D., Norton, R. A., Parish, E. J., Meenan, A., & Popjak, G. (1989). Concerning the role of 24,25-dihydrolanosterol and lanostanol in sterol biosynthesis by cultured cells. Steroids, 53(3-5), 393–408. View Source

Dihydrolanosterol-d7 vs Other Deuterated Sterol Standards

Substituting Dihydrolanosterol-d7 with other deuterated sterols or unlabeled dihydrolanosterol introduces significant quantitation errors and compromises data integrity. In GC-MS or LC-MS methods, the internal standard must perfectly mimic the analyte's behavior throughout sample preparation and ionization to correct for matrix effects and variability [1]. Using an unlabeled dihydrolanosterol standard precludes differentiation from endogenous analyte in complex biological matrices [2]. Conversely, substituting with a structurally distinct deuterated sterol, such as d4-lathosterol or d6-sitosterol, can result in differential extraction recovery, chromatographic retention, and ionization efficiency, thereby invalidating the fundamental assumption of identical behavior required for accurate stable isotope dilution assays [3].

Unlabeled dihydrolanosterol

Cannot differentiate from endogenous analyte in complex matrices, leading to quantitation errors.

Structurally distinct deuterated sterols

Differential extraction, retention, and ionization (e.g., d4-lathosterol) may invalidate isotope dilution assumptions.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401–407. View Source
• [2] Achenbach, S., et al. (2009). Combined gas chromatographic/mass spectrometric analysis of cholesterol precursors and plant sterols in cultured cells. Journal of Chromatography B, 877(13), 1317–1326. View Source
• [3] Restek Corporation. (2015). Choosing an Internal Standard. Technical Article. View Source

Dihydrolanosterol-d7 Differentiation Evidence

Clear Spectral Discrimination via Mass Shift

The compound, Dihydrolanosterol-25,26,26,26,27,27,27-d7, exhibits a nominal mass shift of +7 Da relative to unlabeled dihydrolanosterol (monoisotopic mass 428.4018 Da) [1]. This specific mass shift ensures a distinct m/z channel in mass spectrometry, effectively eliminating isotopic overlap with the endogenous analyte, which is a critical requirement for accurate stable isotope dilution assays [2].

Mass Shift Discrimination

Head-to-head

+7 Da

Ensures distinct m/z channel, eliminating isotopic overlap.

Critical for stable isotope dilution assay specificity.

Evidence Dimension	Mass Spectrometric Discrimination (m/z shift)
Target Compound Data	Nominal mass shift of +7 Da (Monoisotopic Mass: 435.446 Da)
Comparator Or Baseline	Unlabeled Dihydrolanosterol (Monoisotopic Mass: 428.4018 Da)
Quantified Difference	+7 Da mass shift
Conditions	Predicted and measured via GC-MS and LC-MS analysis (based on molecular formula C30H45D7O vs. C30H52O)

Why This Matters

A +7 Da shift is optimal for minimizing spectral overlap and ensuring accurate quantification, providing superior specificity compared to a hypothetical +3 Da or +4 Da label which might still co-elute with natural isotopic peaks of the analyte.

• [1] Kerafast, Inc. (n.d.). Dihydrolanosterol (d7 isotope) Product Specifications. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401–407. View Source

High Isotopic Purity for Accurate Quantification

Certificates of Analysis for Dihydrolanosterol-d7 from reputable vendors report an isotopic purity of ≥98% . This high degree of labeling minimizes the presence of unlabeled (d0) and under-labeled (e.g., d1-d6) species, which can act as contaminants and cause cross-talk or ion suppression in mass spectrometry [1]. Lower isotopic purity standards require complex correction algorithms and increase measurement uncertainty [2].

Isotopic Purity

Supplier data

≥98%

Minimizes d0 and under-labeled species.

Reduces cross-talk and ion suppression.

Evidence Dimension	Isotopic Purity (Mole Percent Excess)
Target Compound Data	≥98% (specified as '98%+' or '>98%')
Comparator Or Baseline	Typical lower-grade deuterated standards may be <95% isotopic purity.
Quantified Difference	≥3% absolute increase in isotopic purity compared to a 95% baseline
Conditions	NMR and MS analysis of the synthesized batch

Why This Matters

High isotopic purity directly translates to lower background noise, improved lower limit of quantification (LLOQ), and reduced need for complex isotopic correction during data processing, thereby increasing assay robustness and throughput.

• [1] Cerilliant Corporation. (n.d.). Mitigation of Deuterium Scrambling in Stable-Labeled Internal Standards during LC-MS/MS Analysis. View Source
• [2] Gu, H., et al. (2021). Cross-laboratory standardization of preclinical lipidomics using differential mobility spectrometry and multiple reaction monitoring. Analytical Chemistry, 93(4), 2111–2120. View Source

Chemical Purity Minimizes Lanosterol Interference

Commercial lanosterol is often contaminated with 40-50% dihydrolanosterol . The deuterated Dihydrolanosterol-d7 standard is offered with a chemical purity of >98% (by TLC) . This high purity ensures that the internal standard does not introduce significant quantities of lanosterol or other structurally similar sterol impurities that could interfere with the quantification of those same analytes in a multi-plexed sterol panel [1].

Chemical Purity

Reported

>98% TLC

Prevents lanosterol impurity interference.

Critical for multiplexed sterol panels; commercial lanosterol often ~50-60% pure.

Evidence Dimension	Chemical Purity
Target Compound Data	>98% (TLC)
Comparator Or Baseline	Commercial Lanosterol (often contains 40-50% Dihydrolanosterol)
Quantified Difference	Chemical purity >98% vs. ~50-60% for commercial lanosterol.
Conditions	Thin-Layer Chromatography (TLC) and NMR analysis

Why This Matters

For labs developing multiplexed assays that simultaneously measure multiple sterols (e.g., lanosterol, dihydrolanosterol, zymosterol), using a high-purity internal standard prevents co-eluting impurities from distorting the calibration curve for other analytes, ensuring the accuracy of the entire panel.

• [1] Skubic, C., Vovk, I., Rozman, D., & Križman, M. (2020). A Simple and Robust LC-MS Method for Quantitative Analysis of 10 Sterols from the Late Part of Cholesterol Synthesis. Molecules, 25(18), 4116. View Source

Chemical Stability for Long-Term Reproducibility

Manufacturer specifications indicate a shelf life of 1 year when stored at -20°C . This defined stability period is critical for laboratories conducting longitudinal studies or requiring batch-to-batch consistency over extended periods. In contrast, the stability of custom-synthesized or lower-grade deuterated standards may be less well-characterized or shorter, introducing a variable that can compromise long-term data comparability [1].

Shelf-Life Stability

Class-level

1 year (−20°C)

Supports longitudinal study consistency.

Reduces re-qualification frequency; verify stability under actual conditions.

Evidence Dimension	Chemical Stability (Shelf Life)
Target Compound Data	1 year (at -20°C)
Comparator Or Baseline	Uncharacterized or shorter stability for custom-synthesized or lower-grade deuterated analogs.
Quantified Difference	Defined 1-year stability vs. undefined stability.
Conditions	Storage at -20°C as a solid powder

Why This Matters

A vendor-verified, long-term stability claim reduces the need for frequent re-qualification of the internal standard stock, saving time and resources while ensuring data integrity across multiple experimental runs and time points.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401–407. View Source

Aliphatic Tail Labeling Prevents Deuterium Exchange

The seven deuterium atoms are specifically located on the terminal methyl groups of the aliphatic side chain (positions 25, 26, and 27) . This placement is strategic; labeling on non-exchangeable carbon atoms prevents back-exchange of deuterium for hydrogen (deuterium scrambling), a phenomenon that can occur with labels on labile positions (e.g., N-D or O-D) and leads to signal drift and inaccurate quantification [1].

Label Stability

Data to verify

C-25,26,27 labeling

Non-exchangeable aliphatic sites prevent H/D exchange.

Ensures constant response factor during LC-MS; class-level advantage.

Evidence Dimension	Deuterium Label Stability
Target Compound Data	Labeled on non-exchangeable aliphatic carbons (C-25, C-26, C-27).
Comparator Or Baseline	Compounds labeled on heteroatoms (O, N, S) or alpha to carbonyls are prone to H/D exchange.
Quantified Difference	Qualitative difference in stability; quantitative data not available.
Conditions	Common LC-MS mobile phase conditions (e.g., aqueous/organic mixtures with acidic modifiers).

Why This Matters

A stable label that does not undergo exchange ensures that the internal standard's response factor remains constant across different sample matrices and analytical runs, which is a fundamental requirement for robust and reproducible quantification in regulated bioanalysis.

• [1] Atzrodt, J., Derdau, V., Kerr, W. J., & Reid, M. (2018). Deuterium- and Tritium-Labelled Compounds: Applications in the Life Sciences. Angewandte Chemie International Edition, 57(13), 3022–3047. View Source

Dihydrolanosterol-d7 Research Applications

Dihydrolanosterol Quantitation in Cell Lipidomics

In lipidomics studies using HepG2 or other hepatocyte cell lines, dihydrolanosterol is a key intermediate that accumulates upon genetic or pharmacological perturbation of the cholesterol biosynthesis pathway (e.g., CYP51A1 knockout) [1]. Using Dihydrolanosterol-d7 as the internal standard in the LC-MS or GC-MS method corrects for sample preparation losses and matrix-induced ion suppression/enhancement, enabling precise quantification of the fold-change in dihydrolanosterol levels compared to control conditions. This accuracy is critical for elucidating the role of C4-dimethylated sterols in regulating HMGCR degradation and SREBP-2 processing [2].

Sterol Panel Bioanalysis for Clinical Research

Clinical studies investigating inborn errors of cholesterol metabolism (e.g., Smith-Lemli-Opitz syndrome) or the effects of statin therapy require the simultaneous and accurate measurement of multiple cholesterol precursors. A validated method using a panel of deuterated internal standards, including Dihydrolanosterol-d7, can achieve coefficients of variation less than 6% for replicate analyses of these structurally similar sterols [3]. This level of precision is essential for detecting subtle but diagnostically significant changes in plasma or tissue sterol profiles in a clinical research setting.

CYP51 Enzyme Substrate Specificity Assays

Researchers studying the substrate specificity of cytochrome P450 14α-demethylase (CYP51) from different species (e.g., human, yeast, fungal pathogens) can use Dihydrolanosterol-d7 as a labeled substrate in enzyme activity assays. By tracking the conversion of the labeled substrate to its 14-demethylated product via LC-MS, they can quantitatively compare the catalytic efficiency (Vmax/Km) of different CYP51 orthologs for 24,25-dihydrolanosterol versus lanosterol or 24-methylene-dihydrolanosterol [4]. This approach eliminates interference from endogenous sterols present in microsomal preparations and provides unequivocal identification of the enzymatic product.

Pharmacodynamics of Cholesterol Biosynthesis Inhibitors

In drug discovery programs developing novel inhibitors of the mevalonate pathway, quantifying the accumulation of specific sterol intermediates in treated cells or tissues serves as a direct pharmacodynamic biomarker. Using Dihydrolanosterol-d7 as an internal standard allows for the sensitive and specific detection of dihydrolanosterol, whose levels rise sharply upon inhibition of CYP51 or other downstream enzymes [5]. This quantitative data is essential for establishing dose-response relationships and confirming on-target activity of new chemical entities in preclinical models.

Application

Selection Property

Validation Focus

Cell lipidomics (sterol pathway perturbation)

Deuterated ISTD for SID-MS

Matrix-effect correction, recovery assessment

Research cohort sterol profiling

Multiplexed sterol panel ISTD

Cross-analyte specificity, reproducibility

CYP51 substrate specificity assays

Labeled substrate tracking

Endogenous sterol interference elimination

Pharmacodynamic biomarker studies

Quantitative ISTD for sterol accumulation

Dose-response and target engagement confirmation

• [1] Acimovic, J., et al. (2024). Knockouts of CYP51A1, DHCR24, or SC5D from cholesterol synthesis reveal pathways modulated by sterol intermediates. iScience, 27(9), 110651. View Source
• [2] Chen, L., et al. (2019). Endogenous sterol intermediates of the mevalonate pathway regulate HMGCR degradation and SREBP-2 processing. Journal of Lipid Research, 60(10), 1765–1775. View Source
• [3] Achenbach, S., et al. (2009). Combined gas chromatographic/mass spectrometric analysis of cholesterol precursors and plant sterols in cultured cells. Journal of Chromatography B, 877(13), 1317–1326. View Source
• [4] Aoyama, Y., et al. (1991). Different substrate specificities of lanosterol 14a-demethylase (P-45014DM) of Saccharomyces cerevisiae and rat liver for 24-methylene-24,25-dihydrolanosterol and 24,25-dihydrolanosterol. Biochemical and Biophysical Research Communications, 178(3), 1064–1071. View Source
• [5] Morisaki, M., et al. (1986). Inhibitory effect of 15-oxygenated sterols on cholesterol synthesis from 24,25-dihydrolanosterol. Journal of Biochemistry, 99(2), 597–600. View Source